Cas no 2520-03-8 ( )

• Product Name: &nbsp
• CAS No: 2520-03-8
• MF: C₂₇H₂₉N₅O₂S
• MW: 487.61646437645
• CID: 913626
• PubChem ID: 309708
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L7FNJ; NSC212101; N-[3-(2,4-DIAMINO-6-BENZYL-PYRIMIDIN-5-YL)PROPYL]-4-METHYL-N-PHENYL-BENZENESULFONAMIDE; CTK4F5183; N-[3-(2,4-diamino-6-benzyl-pyrimidin-5-yl)-propyl]-N-phenyl-toluene-4-sulfonamide; 2,4-Diamino-6-benzyl-5-< 3-(N-toluol-4-sulfonyl-anilino)-propyl> -pyrimidin; AG-E-76511;
• 2520-03-8
• NSC-212101
• N-[3-(2,4-DIAMINO-6-BENZYL-PYRIMIDIN-5-YL)PROPYL]-4-METHYL-N-PHENYL-BENZENESULFONAMIDE
• NSC212101
• DTXSID60309480
•  

• Inchi： 1S/C27H29N5O2S/c1-20-14-16-23(17-15-20)35(33,34)32(22-11-6-3-7-12-22)18-8-13-24-25(30-27(29)31-26(24)28)19-21-9-4-2-5-10-21/h2-7,9-12,14-17H,8,13,18-19H2,1H3,(H4,28,29,30,31)
• InChI Key： JKLZAPVGKJPECJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)CCCC1=C(N)N=C(N)N=C1CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 487.20447
• Monoisotopic Mass: 487.20419636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 115.2